Cas no 84581-18-0 (2-Cyclohexene-1-octanoic acid, 5-carboxy-4-hexyl-, compd. with 2,2'-iminobis(ethanol) (1:1))

• Product name: 2-Cyclohexene-1-octanoic acid, 5-carboxy-4-hexyl-, compd. with 2,2'-iminobis(ethanol) (1:1)
• CAS No: 84581-18-0
• MF: C₂₅H₄₇NO₆
• MW: 457.643788576126
• CID: 888466

2-Cyclohexene-1-octanoic acid, 5-carboxy-4-hexyl-, compd. with 2,2'-iminobis(ethanol) (1:1) Chemical and Physical Properties

Names and Identifiers

• 5(or 6)-carboxy-4-hexylcyclohex-2-ene-1-octanoic acid, compound with 2,2'-iminodiethanol (1:1)
• Cyclohexene compd.
• 2-Cyclohexene-1-octanoic acid, 5-carboxy-4-hexyl-, compd. with 2,2'-iminobis(ethanol) (1:1)
• 5-Carboxy-4-hexylcyclohex-2-ene-1-octanoic acid, compound with 2,2'-iminodiethanol (1:1)
• 3-Hexyl-4-carboxy-6-(8-octanoic) cyclohexene-1-2, with diethanolamine
• 5-(7-Carboxyheptyl)-2-hexylcyclohex-3-ene-1-carboxylic acid--2,2

• Inchi： 1S/C21H36O4.C4H11NO2/c1-2-3-4-9-12-18-15-14-17(16-19(18)21(24)25)11-8-6-5-7-10-13-20(22)23;6-3-1-5-2-4-7/h14-15,17-19H,2-13,16H2,1H3,(H,22,23)(H,24,25);5-7H,1-4H2
• InChI Key： DCDKFIZYBRYJPR-UHFFFAOYSA-N
• SMILES： OC(C1CC(C=CC1CCCCCC)CCCCCCCC(=O)O)=O.OCCNCCO

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 445
• Topological Polar Surface Area: 127